Cas no 92892-04-1 (2,3,5-Trimethyl-4-nitrophenol)

• Product Name: 2,3,5-Trimethyl-4-nitrophenol
• CAS No: 92892-04-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD11865352
• CID: 2440059
• PubChem ID: 13331246
• Update Time: 2025-04-21

2,3,5-Trimethyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2,3,5-trimethyl-4-nitrophenol
• 4-Nitro-2,3,5-trimethylphenol
• 92892-04-1
• DB-206163
• DTXSID80537127
• Phenol, 2,3,5-trimethyl-4-nitro-
• AKOS027339233
• MFCD11865352
• SCHEMBL9446338
• AS-40444
• 2,3,5-Trimethyl-4-nitrophenol

• MDL： MFCD11865352
• Inchi： 1S/C9H11NO3/c1-5-4-8(11)6(2)7(3)9(5)10(12)13/h4,11H,1-3H3
• InChI Key： QOCJGBIUCNTAJZ-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C(C)=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.07389321Da
• Monoisotopic Mass: 181.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.1Ų